Cas no 899953-00-5 (4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide)

• Product Name: 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide
• CAS No: 899953-00-5
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5490047
• Update Time: 2025-06-30

4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-dioxothiazinan-2-yl)-N-[(2-methoxyphenyl)methyl]benzamide
• 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide

• Inchi： 1S/C19H22N2O4S/c1-25-18-7-3-2-6-16(18)14-20-19(22)15-8-10-17(11-9-15)21-12-4-5-13-26(21,23)24/h2-3,6-11H,4-5,12-14H2,1H3,(H,20,22)
• InChI Key： PSXUCZOLLUBVPY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)C1=CC=C(N2CCCCS2(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide

4-(1,1-Dioxo-1λ6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide (CAS No. 899953-00-5)

The compound 4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide, identified by the CAS registry number 899953-00-5, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of benzamides, which are widely studied for their diverse chemical and biological properties. The molecule's structure incorporates a thiazine ring system, which is a six-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the thiazine ring, along with the methoxyphenyl group, contributes to its distinctive reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions. The synthesis typically involves the formation of the thiazine ring via a nucleophilic substitution or cyclization process, followed by the introduction of the benzamide moiety. The methoxy group on the phenyl ring plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in organic solvents. This makes it suitable for various applications in pharmaceuticals and agrochemicals.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have shown that benzamides with thiazine substituents exhibit significant anti-inflammatory and antioxidant properties. These properties make them valuable candidates for drug development targeting chronic inflammatory diseases and oxidative stress-related disorders. Furthermore, the compound's ability to interact with biological systems without causing severe side effects has been highlighted in recent preclinical studies.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The thiazine ring's ability to form stable coordination complexes with metal ions has led to its use in designing novel materials for catalysis and sensing applications. For instance, researchers have reported the use of this compound as a ligand in metalloporphyrin complexes, which exhibit high catalytic activity in organic transformations.

The structural complexity of 4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide makes it an excellent candidate for studying molecular recognition and self-assembly processes. Recent studies have demonstrated that this compound can form supramolecular assemblies through hydrogen bonding and π–π interactions. These assemblies have potential applications in nanotechnology and drug delivery systems.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This information is vital for ensuring its safe disposal and minimizing ecological risks.

In conclusion, 4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)-N-(2-methoxyphenyl)methylbenzamide (CAS No. 899953-00-5) is a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure and bioactive properties make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its potential uses, this compound holds promise for contributing significantly to advancements in medicine, materials science, and environmental chemistry.